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Cat. No.: B3240973 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
4-Bromopentanoic acid, a halogenated derivative of pentanoic acid, is a molecule of interest

in organic synthesis and medicinal chemistry. While a specific CAS number for this compound

is not readily available in major chemical databases, its synthesis and potential applications as

a pharmaceutical intermediate are noteworthy. This technical guide provides a comprehensive

overview of 4-bromopentanoic acid, including its chemical properties, synthesis, reactivity,

and potential applications in drug development, with a focus on its role as a precursor to

bioactive molecules. Detailed experimental protocols, spectroscopic data, and safety

information are also presented to support researchers in their work with this compound.

Chemical and Physical Properties
4-Bromopentanoic acid is a C5 carboxylic acid with a bromine atom at the fourth carbon

position. Its chemical structure and key properties are summarized in the tables below. It is

important to note that while a specific CAS Number for 4-bromopentanoic acid is not

consistently reported, it is identified in the PubChem database with the Compound ID (CID)

15570370.[1] For comparison, the properties of the isomeric 2-bromopentanoic acid and 5-

bromopentanoic acid are also provided.

Table 1: Chemical Identifiers for Bromopentanoic Acid Isomers
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Property
4-Bromopentanoic
Acid

2-Bromopentanoic
Acid

5-Bromopentanoic
Acid

PubChem CID 15570370 11440 16368

CAS Number Not Available[2] 584-93-0 2067-33-6[3]

Molecular Formula C5H9BrO2 C5H9BrO2 C5H9BrO2

Molecular Weight 181.03 g/mol 181.03 g/mol 181.03 g/mol

Canonical SMILES CC(CCC(=O)O)Br CCCC(C(=O)O)Br C(CCBr)CC(=O)O

InChIKey
XILQGXZARXHSEI-

UHFFFAOYSA-N

WMFATTFQNRPXBQ

-UHFFFAOYSA-N

WNXNUPJZWYOKM

W-UHFFFAOYSA-N

Table 2: Physicochemical Properties of Bromopentanoic Acid Isomers

Property
4-Bromopentanoic
Acid (Predicted)

2-Bromopentanoic
Acid
(Experimental)

5-Bromopentanoic
Acid
(Experimental)

Boiling Point Not Available 84-85 °C @ 10 Torr
142-145 °C @ 13

mmHg

Melting Point Not Available Not Available 38-40 °C

Density Not Available 1.475 g/cm³ @ 20 °C Not Available

Synthesis and Experimental Protocols
The primary synthetic route to 4-bromopentanoic acid is through the hydrobromination of 4-

pentenoic acid. This reaction follows Markovnikov's rule, where the hydrogen atom of HBr adds

to the carbon atom of the double bond that has the greater number of hydrogen atoms, and the

bromine atom adds to the more substituted carbon atom, resulting in the desired product.

Synthesis of 4-Bromopentanoic Acid via
Hydrobromination of 4-Pentenoic Acid
Reaction Scheme:
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Synthesis of 4-Bromopentanoic Acid

4-Pentenoic Acid

4-Bromopentanoic AcidAddition Reaction

HBr

Intramolecular Cyclization

4-Bromopentanoic Acid γ-Valerolactone
Base-catalyzed

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 4 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b3240973?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3240973?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

